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Compound of Interest

Compound Name: 7-Bromobenzo[b]thiophene

Cat. No.: B074336 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 7-
Bromobenzo[b]thiophene

Introduction
7-Bromobenzo[b]thiophene is a brominated heterocyclic compound of significant interest in

organic synthesis and materials science.[1] Its unique structure, combining a benzene ring

fused to a thiophene ring with a bromine substituent, makes it a versatile building block for

more complex molecules.[2][3] This guide provides a comprehensive overview of its physical

and chemical properties, experimental protocols, and applications, tailored for researchers,

scientists, and professionals in drug development. The compound's stability and reactivity are

key attributes that facilitate the creation of novel compounds with specific functionalities.[1]

Physicochemical Properties
The fundamental physical and chemical characteristics of 7-Bromobenzo[b]thiophene are

summarized below. These properties are crucial for its handling, storage, and application in

various synthetic procedures.
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Property Value Reference

CAS Number 1423-61-6 [1][2][4]

Molecular Formula C₈H₅BrS [1][2][4]

Molecular Weight 213.09 g/mol [1][4]

Appearance
Light yellow to orange clear

liquid
[1][2]

Boiling Point 109 °C at 10 mmHg [1][2][5][6]

Density 1.61 - 1.649 g/cm³ (Predicted) [1][2][4][6]

Refractive Index 1.6600 - 1.6640 [1][2][6]

Flash Point 125.99 °C [2][4]

Vapor Pressure 0.005 mmHg at 25 °C [2]

Solubility and Stability
Property Description Reference

Solubility
Soluble in organic solvents;

insoluble in water.
[2]

Storage Conditions
Store at room temperature,

sealed in a dry, dark place.
[2][4][6][7]

Stability
Stable under recommended

storage conditions.
[8]

Chemical Properties and Reactivity
7-Bromobenzo[b]thiophene is a versatile intermediate primarily due to its reactivity. The

bromine atom at the 7-position serves as a reactive site for various synthetic transformations,

particularly cross-coupling reactions.[1][3] This makes it an essential precursor for constructing

more complex organic molecules.[1][2] Its aromatic condensed ring structure, containing both a

benzene and a thiophene ring, also influences its chemical behavior.[2]
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Key aspects of its reactivity include:

Cross-Coupling Reactions: The bromine atom can be readily substituted, making it a

valuable substrate in reactions like Suzuki, Stille, and Buchwald-Hartwig couplings to form

new carbon-carbon and carbon-heteroatom bonds.[1]

Building Block in Synthesis: It serves as a foundational molecule for producing complex

organic compounds, including those used in pharmaceuticals and organic electronics.[1][2]

Experimental Protocols
Synthesis of 7-Bromobenzo[b]thiophene
A documented method for the synthesis of 7-bromobenzo[b]thiophene involves a cyclization

reaction.[5]

Step A: Preparation of 2-(2-bromophenylthio)acetaldehyde diethyl acetal

This precursor is synthesized first, though the specific details for this step are not provided in

the cited source.

Step B: Cyclization to form 7-bromobenzo[b]thiophene[5]

A mixture of chlorobenzene (100 mL) and polyphosphoric acid (30.4 g) is prepared and

heated to reflux.

A solution of 2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g, 44.88 mmol)

dissolved in chlorobenzene (20 mL) is added dropwise to the refluxing mixture over 20

minutes.

The reaction mixture is maintained at reflux for 4 hours and then allowed to cool.

The solvent is removed by decantation. Toluene (2 x 50 mL) is added to the residue, stirred

thoroughly, and decanted again.

The combined toluene extracts are concentrated under vacuum.

The resulting residue is dissolved in a mixture of ethyl acetate and water.
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The organic phase is separated, washed with a saturated sodium bicarbonate solution, and

dried over anhydrous sodium sulfate.

The solution is filtered and concentrated to yield 7-bromobenzo[b]thiophene (8.91 g, 93%

yield).[5]
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Workup Steps

Start: Precursors

2-(2-bromophenylthio)acetaldehyde
diethyl acetal

+
Chlorobenzene & Polyphosphoric Acid

Heat to Reflux

Add acetal solution
dropwise over 20 min

Maintain reflux
for 4 hours

Workup

Cool & Decant Solvent

Extract with Toluene
& Concentrate

Dissolve in EtOAc/Water,
Wash with NaHCO₃, Dry

Final Product:
7-Bromobenzo[b]thiophene

(93% Yield)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7-Bromobenzo[b]thiophene.
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Spectroscopic Data
While specific spectra for 7-Bromobenzo[b]thiophene are not readily available in the provided

search results, general principles of IR and NMR spectroscopy apply. For related

bromobenzo[b]thiophene isomers and derivatives, spectroscopic data is available and provides

insight into the expected spectral characteristics.[9][10][11][12][13]

Infrared (IR) Spectroscopy: The IR spectrum would be complex in the fingerprint region

(1450-600 cm⁻¹), providing a unique pattern for identification.[14] Key absorptions in the

group frequency region (4000-1450 cm⁻¹) would indicate the presence of aromatic C-H and

C=C stretching vibrations.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra would

confirm the structure by showing characteristic shifts for the aromatic protons and carbons,

with coupling patterns revealing their relative positions on the bicyclic ring system.

Applications in Research and Development
7-Bromobenzo[b]thiophene is a valuable intermediate in several high-technology and

research fields. Its ability to participate in cross-coupling reactions makes it a crucial

component in the synthesis of advanced materials and bioactive molecules.[1]

Pharmaceutical Development: It serves as a precursor for bioactive molecules, enabling the

synthesis of compounds that can target specific biological pathways, which is critical for drug

discovery.[1]

Organic Electronics: The compound is used as a building block for organic semiconductors.

[1] These materials are essential for developing flexible and lightweight electronic devices

like Organic Light-Emitting Diodes (OLEDs).[1][3]

Materials Science: It is explored for its potential in creating advanced materials that possess

unique electrical and optical properties.[1]
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Caption: Role of 7-Bromobenzo[b]thiophene in development pathways.
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Safety and Handling
7-Bromobenzo[b]thiophene is classified as an irritant.[2] Standard laboratory safety

precautions should be observed, including the use of personal protective equipment such as

gloves, goggles, and protective clothing to avoid contact with skin and eyes.[2][8] Handling

should be performed in a well-ventilated area.[8] For disposal, unused material and

contaminated packaging should be handled by a licensed professional waste disposal service.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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